Cas no 55359-68-7 (BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL-)

• Product Name: BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL-
• CAS No: 55359-68-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD21195366
• CID: 3352522
• PubChem ID: 12217530
• Update Time: 2025-10-30

BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL-
• 2-(methoxymethoxy)-5-methylbenzaldehyde
• 2-(methoxymethyloxy)-5-methyl-benzaldehyde
• AKOS014700220
• 2-methoxymethoxy-5-methylbenzaldehyde
• CS-0196265
• DTXSID601280487
• SCHEMBL2154291
• MFCD21195366
• OTJOPIGTFBORSJ-UHFFFAOYSA-N
• E92072
• 55359-68-7

• MDL： MFCD21195366
• Inchi： 1S/C10H12O3/c1-8-3-4-10(13-7-12-2)9(5-8)6-11/h3-6H,7H2,1-2H3
• InChI Key： OTJOPIGTFBORSJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=CC=C1OCOC

Computed Properties

• Exact Mass: 180.078644241Da
• Monoisotopic Mass: 180.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL-

Comprehensive Overview of BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- (CAS No. 55359-68-7)

BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- (CAS No. 55359-68-7) is a specialized organic compound widely used in the fragrance, pharmaceutical, and fine chemical industries. This compound, characterized by its unique methoxymethoxy and methyl substituents, offers versatile applications due to its aromatic properties and reactivity. Its molecular structure makes it a valuable intermediate in synthesizing flavors, agrochemicals, and advanced materials.

In recent years, the demand for BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- has surged, driven by its role in sustainable and green chemistry initiatives. Researchers and manufacturers are increasingly exploring its potential as a bio-based alternative to traditional synthetic intermediates. This aligns with global trends toward eco-friendly production methods, a topic frequently searched by professionals in the chemical sector. Keywords like "green synthesis of benzaldehyde derivatives" and "sustainable aromatic compounds" highlight the growing interest in this area.

The compound's CAS No. 55359-68-7 is often referenced in academic and industrial databases, underscoring its significance. Its methoxymethoxy group enhances solubility and stability, making it ideal for formulations requiring precise control over reactivity. For instance, in the fragrance industry, BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- contributes to long-lasting scents with nuanced olfactory profiles, a feature highly valued by perfumers.

Another hot topic linked to this compound is its application in pharmaceutical intermediates. Searches for "benzaldehyde derivatives in drug development" have risen, reflecting its utility in creating APIs (Active Pharmaceutical Ingredients). Its structural flexibility allows for modifications that improve drug bioavailability and reduce side effects, a critical focus in modern pharmacology.

From a technical perspective, BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- exhibits excellent compatibility with catalytic processes, a keyword often associated with industrial scalability. Innovations in catalysis, such as metal-free catalysts or enzymatic reactions, further amplify its relevance. These advancements address common user queries like "how to optimize benzaldehyde derivative synthesis" and "cost-effective production methods."

Quality control and regulatory compliance are also pivotal for CAS No. 55359-68-7. Industries prioritize high-purity grades to meet stringent standards, particularly in cosmetics and food additives. Searches for "analytical methods for benzaldehyde compounds" and "safety profiles of aromatic aldehydes" indicate a strong user focus on these aspects.

In summary, BENZALDEHYDE, 2-(METHOXYMETHOXY)-5-METHYL- (CAS No. 55359-68-7) is a multifaceted compound bridging innovation and practicality. Its applications span fragrances, pharmaceuticals, and green chemistry, resonating with current industry trends and user inquiries. By leveraging its unique properties, researchers and manufacturers can unlock new possibilities in sustainable and high-performance chemical solutions.